Cas no 1350514-80-5 (2,2-dimethyloxolan-3-amine)

• Product Name: 2,2-dimethyloxolan-3-amine
• CAS No: 1350514-80-5
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD29034097
• CID: 4591769
• PubChem ID: 59657974
• Update Time: 2025-08-05

2,2-dimethyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyloxolan-3-amine
• LS-11022
• 3-Amino-2,2-dimethyltetrahydrofurane
• 1350514-80-5
• MFCD29034097
• ALBB-030739
• AT34678
• AKOS030214834
• EN300-225829
• SY205834
• 3-Amino-2,2-dimethyltetrahydrofuran
• 2,2-dimethyltetrahydrofuran-3-amine
• OFBKKJZMUHQYIN-UHFFFAOYSA-N
• SCHEMBL12133568

• MDL： MFCD29034097
• Inchi： 1S/C6H13NO/c1-6(2)5(7)3-4-8-6/h5H,3-4,7H2,1-2H3
• InChI Key： OFBKKJZMUHQYIN-UHFFFAOYSA-N
• SMILES： O1CCC(N)C1(C)C

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-dimethyloxolan-3-amine

2,2-Dimethyloxolan-3-Amine: A Versatile Compound in Pharmaceutical Research

2,2-Dimethyloxolan-3-amine, with the CAS No. 1350514-80-5, represents a promising molecule in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered significant attention due to its potential applications in drug discovery and molecular design. Recent advancements in synthetic methodologies and biological evaluations have further enhanced its relevance in modern pharmacological studies.

The 2,2-dimethyloxolan-3-amine molecule is a cyclic ether derivative containing an amino group at the 3-position. Its chemical structure features a five-membered ring with two methyl groups attached to the 2-position, which contributes to its stability and reactivity. The presence of the amino group introduces functional versatility, enabling interactions with biological targets such as enzymes, receptors, and ion channels. This structural feature is critical for its potential therapeutic applications.

Recent research has highlighted the role of 2,2-dimethyloxolan-3-amine in modulating cellular signaling pathways. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to inhibit the activity of serine/threonine kinases, which are implicated in various diseases including cancer and neurodegenerative disorders. The compound’s interaction with these kinases was analyzed using molecular docking simulations and in vitro assays, revealing its potential as a lead candidate for kinase-targeted therapies.

Another significant development in the field is the exploration of 2,2-dimethyloxolan-3-amine as a scaffold for designing novel antiviral agents. A 2024 study in Antiviral Research investigated its antiviral activity against RNA viruses, including SARS-CoV-2. The study found that the compound exhibited moderate antiviral efficacy by interfering with viral replication processes, suggesting its potential for further optimization as an antiviral drug.

From a synthetic perspective, the preparation of 2,2-dimethyloxolan-3-amine has been optimized using greener methodologies. A 2023 paper in Green Chemistry reported a catalytic asymmetric synthesis approach that reduces energy consumption and waste generation. This method not only enhances the efficiency of large-scale production but also aligns with the principles of sustainable chemistry, which is increasingly important in pharmaceutical manufacturing.

Moreover, the 2,2-dimethyloxolan-3-amine molecule has shown promise in the development of bioactive materials. Researchers have explored its use in creating hydrogels for drug delivery systems. A 2024 study in Biomaterials Science demonstrated that the compound can form self-assembling hydrogels with tunable mechanical properties, which could be tailored for specific therapeutic applications such as wound healing and tissue engineering.

The pharmacokinetic profile of 2,2-dimethyloxolan-3-amine is another area of active research. A 2023 study in Drug Metabolism and Disposition evaluated its metabolic stability and biodistribution in animal models. The findings indicated that the compound exhibits favorable pharmacokinetic properties, including prolonged half-life and low toxicity, which are essential for its potential transition from preclinical to clinical stages.

Despite its promising attributes, challenges remain in the development of 2,2-dimethyloxolan-3-amine as a therapeutic agent. One key challenge is optimizing its solubility and bioavailability. A 2024 review in Pharmaceutical Research discussed strategies to enhance its aqueous solubility through chemical modifications, such as the introduction of hydrophilic functional groups. These modifications aim to improve its absorption and distribution in the body.

Additionally, the 2,2-dimethyloxolan-3-amine molecule is being studied for its potential in combination therapies. A 2023 clinical trial reported in Clinical Pharmacology & Therapeutics explored its synergistic effects with existing antitumor drugs. The results suggested that the compound could enhance the efficacy of chemotherapy by targeting multiple pathways simultaneously, offering a new approach to cancer treatment.

In conclusion, 2,2-dimethyloxolan-3-amine stands out as a multifunctional compound with broad applications in pharmaceutical research. Its structural versatility, combined with recent advancements in synthetic methods and biological evaluations, positions it as a valuable candidate for further exploration. Continued research into its properties and therapeutic potential will likely expand its role in modern medicine.